Cas no 846032-40-4 (1H-INDENE, 4-BROMO-2,2-DIFLUORO-2,3-DIHYDRO-)

• Product Name: 1H-INDENE, 4-BROMO-2,2-DIFLUORO-2,3-DIHYDRO-
• CAS No: 846032-40-4
• MF: C₉H₇BrF₂
• MW: 233.052688837051
• CID: 3223327
• PubChem ID: 21073392
• Update Time: 2025-06-22

1H-INDENE, 4-BROMO-2,2-DIFLUORO-2,3-DIHYDRO- Chemical and Physical Properties

Names and Identifiers

• 1H-INDENE, 4-BROMO-2,2-DIFLUORO-2,3-DIHYDRO-
• 4-bromo-2,2-difluoro-2,3-dihydro-1H-indene
• 4-bromo-2,2-difluoroindane
• 846032-40-4
• EN300-7525974
• SCHEMBL5369409

• Inchi： 1S/C9H7BrF2/c10-8-3-1-2-6-4-9(11,12)5-7(6)8/h1-3H,4-5H2
• InChI Key： XMLBPIMVVOWFBY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1CC(C2)(F)F

Computed Properties

• Exact Mass: 231.96992g/mol
• Monoisotopic Mass: 231.96992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 1H-INDENE, 4-BROMO-2,2-DIFLUORO-2,3-DIHYDRO-

1H-Indene, 4-Bromo-2,2-Difluoro-2,3-Dihydro

The compound 1H-indene, 4-bromo-2,2-difluoro-2,3-dihydro (CAS No. 846032-40-4) is a highly specialized organic molecule with a unique structure and promising applications in various fields of chemistry. This compound belongs to the class of indene derivatives, which are known for their aromaticity and versatility in chemical reactions. The presence of bromine and fluorine substituents introduces additional functional groups that enhance its reactivity and make it a valuable intermediate in synthetic chemistry.

Indene derivatives have been extensively studied due to their potential in pharmaceuticals, agrochemicals, and materials science. The bromo and difluoro substituents in this compound provide a platform for further functionalization. Recent studies have highlighted the importance of such halogenated compounds in catalytic processes, particularly in cross-coupling reactions. For instance, the bromine atom can act as a leaving group in nucleophilic substitutions, enabling the formation of new carbon-carbon bonds.

The synthesis of 1H-indene, 4-bromo-2,2-difluoro-2,3-dihydro involves a multi-step process that typically begins with the preparation of indene derivatives. The introduction of bromine and fluorine substituents requires precise control over reaction conditions to ensure high yields and purity. Researchers have explored various methodologies, including electrophilic substitution and radical-based approaches, to achieve the desired substitution patterns.

One of the most intriguing aspects of this compound is its potential in pharmaceutical applications. The combination of aromaticity and halogen substituents makes it an attractive candidate for drug design. Recent studies have demonstrated that such compounds can exhibit bioactivity against various enzymes and receptors. For example, the fluorine atoms can influence the molecule's lipophilicity and hydrogen bonding properties, which are critical factors in drug-target interactions.

In addition to its pharmaceutical potential, 1H-indene, 4-bromo-2,2-difluoro-2,3-dihydro has shown promise in agrochemicals. The compound's ability to undergo further functionalization makes it a versatile building block for herbicides and insecticides. Scientists have investigated its role as a precursor for more complex molecules with enhanced biological activity.

The physical properties of this compound are also worth noting. Its melting point and solubility characteristics make it suitable for various analytical techniques. Researchers have employed techniques such as NMR spectroscopy and mass spectrometry to characterize its structure accurately. These studies have provided valuable insights into the compound's stability and reactivity under different conditions.

From an environmental perspective, understanding the fate and behavior of 1H-indene derivatives is crucial. Studies have shown that such compounds can undergo biodegradation under specific conditions, reducing their persistence in the environment. This knowledge is essential for developing sustainable synthetic routes and minimizing ecological impacts.

In conclusion, 1H-indene, 4-bromo-2,2-difluoro-2,3-dihydro (CAS No. 846032-40-4) is a remarkable compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in synthetic chemistry. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.